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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Kovats retention index

of 4-Methyloctane, a critical parameter in gas chromatography for compound identification and

characterization. This document details the quantitative retention index data on various

stationary phases, outlines a detailed experimental protocol for its determination, and illustrates

the underlying workflow.

Data Presentation
The Kovats retention index (RI) is a dimensionless value that normalizes the retention time of a

compound to that of adjacent n-alkanes, providing a more reproducible and transferable value

than retention time alone.[1] The RI of a given compound is dependent on the stationary phase

of the gas chromatography column.[2] The following table summarizes the Kovats retention

indices for 4-Methyloctane on different types of stationary phases.
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Stationary Phase Type Kovats Retention Index (I)

Standard Non-polar

865.9, 856.3, 863.7, 862.91, 863.09, 866,

865.16, 865.34, 865.43, 864, 861, 874.4, 868,

864.6, 864.7, 860, 867, 864.1, 862.4, 863,

860.8, 869.2, 865.5, 865.2, 873, 881[3]

Semi-standard Non-polar

863.5, 858, 864.58, 864.75, 864.91, 863, 862,

862.85, 862.5, 862.7, 864, 863.3, 863.1, 868,

861, 859, 866, 875[3]

Standard Polar 823, 851.9[3]

Experimental Protocol: Determination of Kovats
Retention Index
This section provides a detailed methodology for the determination of the Kovats retention

index of 4-Methyloctane. The protocol is designed for gas chromatography (GC) systems and

is applicable for both isothermal and temperature-programmed analyses.

Materials and Reagents
4-Methyloctane: High purity standard.

n-Alkane Standard Mixture: A certified mixture of homologous n-alkanes (e.g., C8 to C20)

dissolved in a volatile solvent such as hexane or pentane. The range of n-alkanes should

bracket the expected elution of 4-Methyloctane.

Solvent: High-purity, GC-grade solvent (e.g., hexane or pentane) for sample dilution.

Instrumentation
Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) or mass

spectrometer (MS).

GC Column: A capillary column with a stationary phase of interest (e.g., a standard non-polar

column like DB-1 or HP-5).
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Data Acquisition and Processing Software: Capable of measuring retention times and

performing calculations.

Sample Preparation
4-Methyloctane Solution: Prepare a dilute solution of 4-Methyloctane in the chosen

solvent. The concentration should be optimized to produce a sharp, symmetrical peak

without overloading the column.

Co-injection Mixture (Optional but Recommended): Prepare a mixture containing both the 4-
Methyloctane solution and the n-alkane standard mixture. This minimizes variability

between injections.

Gas Chromatographic Conditions
The following are typical GC conditions. These should be optimized based on the specific

instrument and column used.

Injector Temperature: 250 °C

Carrier Gas: Helium or Hydrogen, with a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Isothermal Analysis: A constant oven temperature at which 4-Methyloctane and the

bracketing n-alkanes are well-resolved.

Temperature-Programmed Analysis: A temperature ramp that provides good separation of

all components. For example, an initial temperature of 50 °C held for 2 minutes, followed

by a ramp of 10 °C/min to 250 °C, held for 5 minutes.

Detector Temperature (FID): 280 °C

Data Acquisition
Inject a suitable volume (e.g., 1 µL) of the n-alkane standard mixture into the GC.
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Inject the same volume of the 4-Methyloctane solution. If using the co-injection method, a

single injection is sufficient.

Record the chromatograms and accurately determine the retention times of 4-Methyloctane
and the n-alkanes.

Calculation of Kovats Retention Index
The calculation of the Kovats retention index differs for isothermal and temperature-

programmed conditions.

Isothermal Analysis:

The Kovats retention index (I) is calculated using the following formula[4]:

Where:

t'_x is the adjusted retention time of 4-Methyloctane.

t'_n is the adjusted retention time of the n-alkane eluting immediately before 4-
Methyloctane.

t'_{n+1} is the adjusted retention time of the n-alkane eluting immediately after 4-
Methyloctane.

n is the carbon number of the n-alkane eluting before 4-Methyloctane.

Note: Adjusted retention time (t') is the retention time of the compound minus the retention

time of an unretained compound (e.g., methane).

Temperature-Programmed Analysis (Linear Temperature Program):

For a linear temperature program, the retention index is calculated using the following

formula[4]:

Where:

t_x is the retention time of 4-Methyloctane.
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t_n is the retention time of the n-alkane eluting immediately before 4-Methyloctane.

t_{n+1} is the retention time of the n-alkane eluting immediately after 4-Methyloctane.

n is the carbon number of the n-alkane eluting before 4-Methyloctane.

Logical Workflow for Kovats Retention Index
Determination
The following diagram illustrates the logical workflow for determining the Kovats retention

index.
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Workflow for Kovats Retention Index Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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